Cas no 1261753-69-8 (3-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261753-69-8
• MF: C₁₃H₇BrF₃NO₂
• MW: 346.099393129349
• CID: 4986426
• Update Time: 2025-05-25

3-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H7BrF3NO2/c14-10-6-8(3-4-11(10)20-13(15,16)17)12(19)9-2-1-5-18-7-9/h1-7H
• InChI Key： OGSKSZIDIXNSRW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C1C=NC=CC=1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 3-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine

Comprehensive Overview of 3-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261753-69-8)

3-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261753-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure combines a pyridine ring with a benzoyl moiety, making it a versatile building block for drug discovery and material science applications.

The growing interest in 3-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are exploring its derivatives for their efficacy against resistant bacterial strains, aligning with the global focus on antibiotic alternatives. Additionally, its trifluoromethoxy group enhances lipophilicity, a property highly sought after in the development of agrochemicals with improved environmental profiles.

From a synthetic chemistry perspective, CAS No. 1261753-69-8 exemplifies the convergence of halogenation and heterocyclic chemistry. The bromo substituent facilitates further functionalization via cross-coupling reactions, while the pyridine ring offers a platform for nitrogen-based interactions. These features make it a valuable tool for medicinal chemists designing targeted therapies for neurological disorders and metabolic diseases—topics frequently searched in academic and industrial databases.

Recent advancements in AI-driven drug discovery have highlighted compounds like 3-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine as promising candidates for virtual screening. Computational models predict its compatibility with various biological targets, particularly enzymes involved in inflammation pathways. This aligns with trending searches on AI in pharmacology and precision medicine, underscoring the compound's relevance in cutting-edge research.

Environmental considerations also play a role in the compound's appeal. The trifluoromethoxy group’s stability under physiological conditions reduces bioaccumulation risks, addressing green chemistry principles. This aspect resonates with queries about eco-friendly chemical synthesis and sustainable industrial practices, further enhancing its profile in regulatory-compliant applications.

In material science, derivatives of CAS No. 1261753-69-8 are investigated for their optoelectronic properties. The conjugated system formed by the benzoyl-pyridine backbone exhibits tunable fluorescence, relevant to OLED technology and sensor development—areas experiencing exponential growth due to demand for smart materials.

To summarize, 3-(3-Bromo-4-(trifluoromethoxy)benzoyl)pyridine represents a multifaceted compound bridging pharmaceutical innovation and sustainable technology. Its structural attributes cater to diverse scientific inquiries, from drug design to advanced materials, making it a subject of enduring interest in both academic literature and industrial R&D pipelines.